2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H12FN3O/c1-7-3-4-9(6-10(7)13)15-12-14-8(2)5-11(17)16-12/h3-6H,1-2H3,(H2,14,15,16,17)
• InChI Key: BSZRRENNKJUEGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=O)C=C(N2)C)F
• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol

Description

2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one is a chemical compound listed in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered interest due to its distinctive chemical structure and reactivity.

Chemical Reactions Analysis

2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the replacement of functional groups.

Scientific Research Applications

2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and catalysis. In biology, it may be studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, researchers are exploring its potential therapeutic applications, including its use as a drug candidate for various diseases. Additionally, this compound has industrial applications, such as in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes, receptors, or other biomolecules, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

2-(3-fluoro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or functional groups. By comparing their properties, researchers can better understand the distinctive features of this compound and its potential advantages in various applications.